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Compound of Interest

Compound Name: 2-Chloro-1-iodo-4-nitrobenzene

Cat. No.: B1360039

An In-depth Technical Guide to 2-Chloro-1-iodo-4-nitrobenzene

This technical guide provides a comprehensive overview of 2-Chloro-1-iodo-4-nitrobenzene,
a key chemical intermediate. It is intended for researchers, scientists, and professionals in the
fields of drug development and chemical synthesis. This document outlines the compound's
chemical identity, properties, a representative synthesis protocol, and essential safety
information.

Chemical Identity and Properties

2-Chloro-1-iodo-4-nitrobenzene is a halogenated nitroaromatic compound. Its chemical
structure and key identifiers are fundamental for its application in complex organic synthesis.

IUPAC Name: 2-chloro-1-iodo-4-nitrobenzene[1][2]
CAS Number: 41252-96-4[1][2]

The physical and chemical properties of 2-Chloro-1-iodo-4-nitrobenzene are summarized in
the table below, providing a quick reference for laboratory and research applications.
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Property Value Citation(s)
Molecular Formula CeHsCIINO:2 [1112]
Molecular Weight 283.45 g/mol [1]
Appearance Cream to brown powder [2]

Melting Point 96.0-102.0°C [2]
Solubility Slightly soluble in water. [3]

Purity =>97.5% (GC) [2]

2-8°C, sealed in a dry, dark
Storage Temperature
place.

Synthesis Protocol

While specific, detailed industrial synthesis methods for 2-Chloro-1-iodo-4-nitrobenzene are
proprietary, a representative laboratory-scale synthesis can be adapted from the preparation of
structurally similar compounds, such as 4-Chloro-1-iodo-2-nitrobenzene. The following is a
plausible experimental protocol for its synthesis.

Reaction: Diazotization of 2-chloro-4-nitroaniline followed by a Sandmeyer-type reaction with
potassium iodide.

Materials:

e 2-chloro-4-nitroaniline

e Concentrated Hydrochloric Acid (HCI)
e Sodium Nitrite (NaNOz2)

o Potassium lodide (KI)

e Ice

¢ Distilled Water
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Experimental Procedure:
e Dissolve a measured quantity of 2-chloro-4-nitroaniline in concentrated hydrochloric acid.
e Cool the mixture in an ice bath to a temperature between 0-5°C.

o Slowly add a solution of sodium nitrite in water to the cooled mixture while maintaining the
temperature below 5°C. Stir continuously for 5 minutes to form the diazonium salt.

 In a separate flask, dissolve potassium iodide in water.
e Slowly add the prepared diazonium salt solution to the potassium iodide solution.

» Allow the reaction mixture to stir and gradually warm to room temperature. Nitrogen gas will
be evolved.

» Heat the mixture gently to ensure the complete decomposition of the diazonium salt.
o Cool the mixture in an ice bath to precipitate the crude product.
« Filter the precipitate, wash with cold distilled water, and dry.

o Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 2-
Chloro-1-iodo-4-nitrobenzene.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2-Chloro-1-iodo-4-
nitrobenzene.
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Starting Materials

2-chloro-4-nitroaniline

Reaction Steps Final Product

HCI, NaNO2 Diazotization (0-5°C) lodination Purification 2-Chloro-1-iodo-4-nitrobenzene

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-1-iodo-4-nitrobenzene.

Applications in Research and Development

2-Chloro-1-iodo-4-nitrobenzene is a valuable intermediate in organic synthesis. It has been
utilized in the preparation of more complex molecules. For instance, it is a reactant in the
synthesis of 3-chloro-4-trifluoromethylaniline. Furthermore, this class of compounds serves as
precursors for the synthesis of chiral polychlorinated biphenyl (PCB) derivatives, which are of
interest in various research areas. Its reactivity makes it a versatile building block in the
development of novel compounds in the pharmaceutical and material science sectors.

Safety and Handling

Proper handling of 2-Chloro-1-iodo-4-nitrobenzene is crucial to ensure laboratory safety. The
compound is classified with several hazards.

Hazard Identification:
o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

 Skin Irritation: Causes skin irritation.[1]
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o Eye Irritation: Causes serious eye irritation.[1]
o Mutagenicity: Suspected of causing genetic defects.
Precautionary Measures:
e Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth.

If on Skin: Wash with plenty of soap and water.

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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